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Compound of Interest

Compound Name: 2-lodobenzoic acid

Cat. No.: B7722350

An In-depth Technical Guide to the Physical and Chemical Properties of 2-lodobenzoic Acid

Introduction

2-lodobenzoic acid (ortho-iodobenzoic acid) is an aromatic carboxylic acid that has garnered
significant attention within the scientific community. Its unique molecular architecture, featuring
a sterically demanding iodine atom adjacent to a carboxylic acid group on a benzene ring,
imparts a fascinating profile of physical properties and chemical reactivity. This guide, intended
for researchers, scientists, and professionals in drug development, provides a comprehensive
exploration of the core characteristics of 2-iodobenzoic acid. We will delve into its physical
attributes, chemical behavior, and pivotal role as a versatile building block in modern organic
synthesis, particularly in the creation of powerful oxidizing agents and complex molecular
scaffolds.

Physical Properties of 2-lodobenzoic Acid

The physical state and solubility of a compound are foundational to its application in any
experimental setting. 2-lodobenzoic acid is typically encountered as a white to off-white or
slightly yellow crystalline powder.[1][2] Its coloration can be influenced by the presence of
impurities or slight decomposition upon exposure to light, underscoring its light-sensitive
nature.[1][3][4]

The structural features of 2-iodobenzoic acid—specifically the polar carboxylic acid group and
the large, polarizable iodine atom—govern its solubility. The carboxylic acid moiety allows for
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hydrogen bonding, which contributes to its slight solubility in polar solvents like water.[1][5]
However, the overall nonpolar character of the benzene ring and the bulky iodine atom limits its
agueous solubility, rendering it only sparingly soluble in water.[3][5] Conversely, it exhibits good
solubility in various organic solvents, including ethanol, acetone, methanol, and dimethyl
sulfoxide (DMSO).[4][5][6][7] The solubility in polar organic solvents is enhanced by both the
polar carboxylic acid group and the ability of the iodine to participate in halogen bonding and
other non-covalent interactions. This solubility profile is a critical consideration for its use in
reactions and for its purification.

A summary of its key physical properties is presented in the table below:

Property Value References
Molecular Formula C7Hs102 [6]
Molecular Weight 248.02 g/mol [41[8]

White to off-white/light yellow
Appearance ) [1112119]
crystalline powder

Melting Point 160-164 °C [21[31[9]
Boiling Point 313.9 £ 25.0 °C (Predicted) [419]
Density ~2.25 g/cm3 [9][10]
pKa 2.85 (at 25 °C) [31[4][6]
Water Solubility Sparingly soluble [31[5]

) - Soluble in ethanol, acetone,
Organic Solvent Solubility [41517]
methanol, DMSO

Chemical Properties and Reactivity

The chemical behavior of 2-iodobenzoic acid is dictated by the interplay between the electron-
withdrawing carboxylic acid group and the ortho-iodine substituent.

Acidity and Stability
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With a pKa of approximately 2.85, 2-iodobenzoic acid is a moderately strong organic acid.[3]
[4][6] It is generally stable under standard laboratory conditions but should be stored in a dark
place under an inert atmosphere due to its sensitivity to light.[3][4][9] It is incompatible with
strong oxidizing agents and strong bases.[3][9][11]

Reactivity and Synthetic Utility

2-lodobenzoic acid is a versatile reagent in organic synthesis, primarily owing to the reactivity
of both the carboxylic acid group and the carbon-iodine bond.

e Reactions of the Carboxylic Acid Group: Like other carboxylic acids, 2-iodobenzoic acid
readily undergoes reactions such as esterification and amide formation. For instance, it can
be converted to its corresponding esters, such as methyl 2-iodobenzoate, through acid-
catalyzed esterification with an alcohol.[12] This reactivity is fundamental to its use as a
building block for more complex molecules.[13]

e The Carbon-lodine Bond and Coupling Reactions: The C-I bond in 2-iodobenzoic acid is
susceptible to a variety of transformations, most notably palladium-catalyzed cross-coupling
reactions like the Suzuki reaction.[6][9] This allows for the formation of carbon-carbon bonds,
enabling the synthesis of biaryl structures and other complex architectures.[1]

e Precursor to Hypervalent lodine Reagents: Perhaps the most significant application of 2-
iodobenzoic acid is its role as a precursor to hypervalent iodine reagents.[9][14] These
compounds, in which the iodine atom exists in a higher oxidation state, are highly valuable
as mild and selective oxidizing agents in modern organic synthesis.[14]

The oxidation of 2-iodobenzoic acid yields 2-iodoxybenzoic acid (IBX), a powerful and
versatile oxidant.[14][15] IBX, in turn, can be acetylated to produce the Dess-Martin
periodinane (DMP), another widely used oxidizing agent.[6][9] The synthesis of these reagents
from 2-iodobenzoic acid has revolutionized many oxidative transformations in organic
chemistry, offering an alternative to heavy metal-based oxidants.[14]
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Synthesis of Hypervalent Iodine Reagents
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Caption: Synthetic pathway from 2-lodobenzoic acid to IBX and DMP and their application.

Experimental Protocols
Purification of 2-lodobenzoic Acid

For many synthetic applications, the purity of 2-iodobenzoic acid is paramount.
Recrystallization is a common and effective method for its purification.

e Protocol:
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o Dissolve the crude 2-iodobenzoic acid in a minimal amount of a hot solvent, such as a
mixture of ethanol and water.[6][16]

o If the solution is colored, a small amount of activated charcoal can be added, and the
solution briefly boiled to adsorb colored impurities.

o Hot filter the solution to remove the charcoal and any insoluble impurities.

o Allow the filtrate to cool slowly to room temperature, followed by further cooling in an ice
bath to induce crystallization.

o Collect the purified crystals by vacuum filtration, wash with a small amount of cold solvent,
and dry under vacuum.[6]

Sublimation under vacuum at around 100°C is another effective purification technique.[6][16]

Synthesis of 2-lodoxybenzoic Acid (IBX) from 2-
lodobenzoic Acid

This protocol describes a modern and safer synthesis of IBX using Oxone®.

o Rationale: This method avoids the use of potentially hazardous reagents like potassium
bromate.[14] Oxone® is a stable and inexpensive oxidant.[15] The reaction is typically
performed in water, a green solvent.

e Protocol:

o

In a flask equipped with a magnetic stirrer, suspend 2-iodobenzoic acid in water.

o

Add Oxone® (a triple salt of 2KHSOs-KHSO4-K2S0a4) to the suspension.[15]

[¢]

Heat the white suspension to approximately 70°C and stir vigorously for about three hours.
[14]

Cool the reaction mixture in an ice bath.

[¢]

[¢]

Collect the precipitated white solid (IBX) by vacuum filtration.
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o Wash the solid sequentially with water and then diethyl ether to facilitate drying.[14]

o Dry the product under vacuum to obtain IBX.
Spectroscopic Characterization
» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o Prepare a sample by dissolving 10-20 mg of 2-iodobenzoic acid in approximately 0.6 mL
of a deuterated solvent such as DMSO-ds or CDCIs in an NMR tube.[12]

o Acquire *H and 3C NMR spectra. The *H NMR spectrum will show characteristic signals
for the aromatic protons, and the 3C NMR will show signals for the carboxyl carbon and
the aromatic carbons, including the carbon bearing the iodine atom.[8][17]

e Infrared (IR) Spectroscopy:
o Acquire an IR spectrum of the solid sample, typically using an ATR-FTIR spectrometer.

o The spectrum will exhibit a broad O-H stretching band for the carboxylic acid, a sharp C=0
stretching band, and characteristic peaks for the aromatic ring.[18][19]

e Mass Spectrometry (MS):

o Obtain a mass spectrum using a suitable ionization technique, such as electron ionization

(EN).

o The mass spectrum will show the molecular ion peak (M+) and characteristic
fragmentation patterns.[8][20]

Safety and Handling

2-lodobenzoic acid is considered a hazardous substance and should be handled with
appropriate safety precautions. It is harmful if swallowed and can cause skin irritation and
serious eye damage.[11][21][22][23] It may also cause respiratory irritation.[11][22]

o Personal Protective Equipment (PPE): When handling 2-iodobenzoic acid, it is essential to
wear protective gloves, safety goggles or a face shield, and a lab coat.[11][21]
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e Handling: Use in a well-ventilated area, preferably a fume hood, to avoid inhalation of dust.
[11][22] Avoid contact with skin and eyes.[11] Wash hands thoroughly after handling.[11][21]

» Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container.[3][11]
Keep away from light, strong oxidizing agents, and strong bases.[3][9][11]

Conclusion

2-lodobenzoic acid is a compound of significant utility in the chemical sciences. Its well-
defined physical properties, combined with its versatile chemical reactivity, make it an
invaluable starting material and intermediate in organic synthesis. Its pivotal role in the
preparation of hypervalent iodine reagents like IBX and DMP has solidified its importance,
providing chemists with mild and selective tools for a wide range of oxidative transformations. A
thorough understanding of its properties, handling, and reactivity is crucial for its safe and
effective use in research and development, particularly in the fields of pharmaceuticals and
materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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